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Compound of Interest

Compound Name: 2-Chloro-5-methyl-3-nitropyridine

Cat. No.: B188117 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-5-methyl-3-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Chloro-5-methyl-3-nitropyridine (CAS No. 23056-40-8). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloro-5-methyl-3-nitropyridine is a hazardous substance that requires careful handling to

prevent exposure. The primary hazards are summarized in the table below.

Table 1: Hazard Classification for 2-Chloro-5-methyl-3-nitropyridine[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b188117?utm_src=pdf-interest
https://www.benchchem.com/product/b188117?utm_src=pdf-body
https://www.benchchem.com/product/b188117?utm_src=pdf-body
https://www.benchchem.com/product/b188117?utm_src=pdf-body
https://www.benchchem.com/product/b188117?utm_src=pdf-body
https://www.echemi.com/products/pd180521144309-2-chloro-5-methyl-3-nitropyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-methyl-5-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Hazard Code Description

Acute Toxicity, Oral (Category

3)
H301 Toxic if swallowed

Skin Irritation (Category 2) H315 Causes skin irritation

Serious Eye Damage

(Category 1)
H318 Causes serious eye damage

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory Tract Irritation

H335 May cause respiratory irritation

To mitigate these risks, the following personal protective equipment must be worn at all times

when handling this compound.

Table 2: Recommended Personal Protective Equipment (PPE)[3][4][5]

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

solid particulates, preventing

serious eye damage.

Skin Protection

Chemical-resistant gloves (see

below for details) and a lab

coat.

Prevents skin irritation and

potential absorption.

Respiratory Protection

A NIOSH-approved N95 dust

mask or a respirator with a

particulate filter.

Protects against inhalation of

the solid compound, which can

cause respiratory tract

irritation.

Glove Selection:

While specific permeation data for 2-Chloro-5-methyl-3-nitropyridine is not readily available,

a conservative approach based on its chemical class (halogenated and nitrated aromatic) is

recommended.
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For incidental contact (splash protection): Nitrile gloves are a common and generally

effective choice in a laboratory setting.[6][7]

For extended contact or immersion: Thicker, chemical-resistant gloves are necessary. Given

the nature of the compound, butyl rubber gloves are often recommended for protection

against both halogenated organic compounds and nitro-compounds.

Important: Always inspect gloves for any signs of degradation or damage before and during

use. If contact with the chemical occurs, remove the gloves immediately, wash your hands

thoroughly, and put on a new pair.

Safe Handling Protocol
The following step-by-step protocol should be followed to ensure the safe handling of 2-
Chloro-5-methyl-3-nitropyridine in a laboratory setting.

Experimental Workflow for Safe Handling:

Safe Handling Workflow for 2-Chloro-5-methyl-3-nitropyridine
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Caption: A generalized workflow for the safe handling of 2-Chloro-5-methyl-3-nitropyridine.

Step 1: Preparation

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2-Chloro-5-methyl-3-nitropyridine.

Designate a Work Area: All work with this compound must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Assemble PPE: Ensure all necessary PPE is readily available and in good condition.

Prepare for Spills: Have a chemical spill kit readily accessible.

Step 2: Handling

Weighing and Transfer: Handle the solid compound with care to avoid generating dust. Use a

spatula for transfers.

In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Reactions: Keep all reaction vessels containing this compound clearly labeled and within the

fume hood.

Step 3: Post-Handling

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with the chemical. The first rinse of glassware should be collected as hazardous

waste.[8]

Personal Hygiene: After handling is complete and before leaving the laboratory, wash your

hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 2-Chloro-5-methyl-3-nitropyridine and any associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance. As a halogenated

organic compound, it must be disposed of as hazardous waste.[3][9]
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Disposal Workflow:

Disposal Workflow for 2-Chloro-5-methyl-3-nitropyridine Waste
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Segregate Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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